Cas no 2679948-18-4 ((2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid)

• Product Name: (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid
• CAS No: 2679948-18-4
• MF: C₁₉H₂₀N₂O₅
• MW: 356.372505187988
• CID: 5618942
• PubChem ID: 165922585
• Update Time: 2025-11-01

(2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28299294
• 2679948-18-4
• (2S)-2-amino-4-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxy]butanoic acid
• (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid

• Inchi： 1S/C19H20N2O5/c20-17(18(22)23)9-10-26-21-19(24)25-11-16-14-7-3-1-5-12(14)13-6-2-4-8-15(13)16/h1-8,16-17H,9-11,20H2,(H,21,24)(H,22,23)/t17-/m0/s1
• InChI Key： GOXFOVREGRUENK-KRWDZBQOSA-N
• SMILES： O(C(NOCC[C@@H](C(=O)O)N)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 356.13722174g/mol
• Monoisotopic Mass: 356.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 111Ų

Additional information on (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid

Introduction to (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid (CAS No. 2679948-18-4)

(2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid (CAS No. 2679948-18-4) is a synthetic amino acid derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Ser(tBu)-OH, is a key intermediate in the synthesis of peptides and proteins, particularly those used in therapeutic applications. Its unique structure and properties make it an essential tool in the development of novel pharmaceuticals and biotechnological products.

The structure of (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid is characterized by a central serine residue with a fluorenylmethyloxycarbonyl (Fmoc) protecting group on the amino functionality and a tert-butyloxycarbonyl (tBu) protecting group on the hydroxyl group. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal under mild basic conditions, while the tBu group provides stability during the synthesis process.

Recent research has highlighted the importance of (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid in various biochemical and medicinal applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize peptides with enhanced stability and bioavailability. These peptides have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In addition to its role in peptide synthesis, (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid has been explored for its potential in drug delivery systems. A research team at the University of California, San Francisco, developed a novel nanoparticle formulation using this compound as a key component. The nanoparticles were designed to deliver therapeutic agents directly to target cells, thereby improving treatment efficacy and reducing side effects.

The synthesis of (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid involves several well-defined steps. Initially, L-serine is protected with tert-butyloxycarbonyl (tBu) to form Boc-Ser-OH. This intermediate is then reacted with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) in the presence of a base such as diisopropylethylamine (DIPEA). The resulting product is purified using column chromatography or other separation techniques to ensure high purity and yield.

The stability and solubility of (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid are critical factors in its application. It is generally stable under standard laboratory conditions but should be stored at low temperatures to prevent degradation. The compound is moderately soluble in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO), making it suitable for use in various synthetic protocols.

In terms of safety, (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid should be handled with care due to its potential irritant properties. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn during handling. Additionally, it is important to follow all local regulations and guidelines for the storage and disposal of this compound.

The market for compounds like (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid is growing rapidly due to increasing demand from pharmaceutical and biotechnology industries. Key players in this market include specialized chemical suppliers and contract research organizations (CROs) that provide custom synthesis services for academic and industrial clients.

In conclusion, (2S)-2-amino-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxybutanoic acid (CAS No. 2679948-18-4) is a versatile compound with significant potential in various scientific and medical applications. Its unique properties make it an essential tool for researchers working on peptide synthesis, drug delivery systems, and other advanced biotechnological applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its importance in the field.